3-chloro-5-(chlorosulfonyl)-2-hydroxybenzoic acid

• IUPAC Name: 3-chloro-5-chlorosulfonyl-2-hydroxybenzoic acid
• InChI: InChI=1S/C7H4Cl2O5S/c8-5-2-3(15(9,13)14)1-4(6(5)10)7(11)12/h1-2,10H,(H,11,12)
• InChI Key: YATPLRXFGACPQP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)O)Cl)S(=O)(=O)Cl
• Molecular Formula: C7H4Cl2O5S
• Molecular Weight: 271.07 g/mol
• CAS RN: 2253630-05-4

Description

3-Chloro-5-(chlorosulfonyl)-2-hydroxybenzoic acid, also known as 3-Chloro-2-hydroxybenzenesulfonyl chloride, is an organic compound that is widely used in the synthesis of pharmaceuticals and other compounds. It is a white solid with a molecular weight of 218.54 g/mol and is soluble in water and many organic solvents. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and food additives. It is also used as a reagent in organic synthesis and as an intermediate in the synthesis of other compounds.

Scientific Research Applications

3-Chloro-5-(chlorosulfonyl)-2-hydroxybenzoic acid has been used in various scientific research applications. It has been used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and food additives. It has also been used as a catalyst in the synthesis of polymers and as a reactant in the synthesis of chiral compounds. Additionally, it has been used in the synthesis of heterocyclic compounds, such as pyridines and quinolines.

Mechanism of Action

3-Chloro-5-(chlorosulfonyl)-2-hydroxybenzoic acid acts as a nucleophile in the reaction with an electrophile, such as an alkyl halide, to form an adduct. This adduct can then undergo further reactions, such as hydrolysis, to form the desired product. Additionally, the compound can act as an acid catalyst in the formation of esters from carboxylic acids and alcohols.
Biochemical and Physiological Effects
3-Chloro-5-(chlorosulfonyl)-2-hydroxybenzoic acid has not been studied for its biochemical and physiological effects. However, it is known to be a mild irritant to the skin and eyes, and should be handled with appropriate protective equipment when handling the compound.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Chloro-5-(chlorosulfonyl)-2-hydroxybenzoic acid in laboratory experiments include its high solubility in water and many organic solvents, its high reactivity, and its low toxicity. Additionally, it can be used in a wide range of reactions, including nucleophilic substitution, hydrolysis, and esterification.
The limitations of using 3-Chloro-5-(chlorosulfonyl)-2-hydroxybenzoic acid in laboratory experiments include its corrosive nature and its potential to cause skin and eye irritation. Additionally, the compound is hygroscopic and should be stored in a dry environment.

Future Directions

Future research on 3-Chloro-5-(chlorosulfonyl)-2-hydroxybenzoic acid could include further investigation into its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals and other compounds. Additionally, further research could be done to explore the use of the compound in the synthesis of polymers and chiral compounds. Additionally, further work could be done to explore its potential applications in the synthesis of heterocyclic compounds, such as pyridines and quinolines. Finally, further research could be done to explore the use of the compound as a catalyst in the formation of esters from carboxylic acids and alcohols.

Synthesis Methods

3-Chloro-5-(chlorosulfonyl)-2-hydroxybenzoic acid can be synthesized by the reaction of sodium hypochlorite and 2-hydroxybenzenesulfonic acid. The reaction is carried out in aqueous solution at room temperature and yields the desired product in high yield. The reaction can also be carried out in organic solvents, such as methanol or ethanol. The reaction is as follows:
NaOCl + C6H5SO3H → C6H4ClSO3Na + H2O
C6H4ClSO3Na + C6H5SO3H → C6H4ClSO3H + NaHSO3